Cas no 50515-28-1 (Iron-59 citrate)
Iron-59 citrate structure
Product Name:Iron-59 citrate
CAS No:50515-28-1
MF:C6H5FeO7
MW:248.034581899643
CID:2700869
Update Time:2023-08-07
Iron-59 citrate Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxypropane-1,2,3-tricarboxylate,iron-59(3+)
- Ferric citrate (59 Fe)
- 5171JCI1D5
- Ferric citrate ((sup 59)Fe)
- Ferric (59Fe) citrate injection
- Ferri (59 Fe) citratis injectio
- Ferric citrate (59 Fe) injection
- Injectabile ferri (59 Fe) citratis
- Injectable de citrato ferrico (59 Fe)
- Ferric (59Fe) citrate injection [INN]
- Ferric (59fe) citrate
- Solute injec de citrate ferrique (59 Fe)
- Ferri (59 Fe) citratis injectio [INN-Latin]
- Ferric citrate ((sup 59)Fe) [Injection] [INN:JAN
- Iron-59 citrate
-
- Inchi: 1S/C6H8O7.Fe/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+3/p-3/i;1+3
- InChI Key: NPFOYSMITVOQOS-GJNDDOAHSA-K
- SMILES: [59Fe+3].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 211
- Topological Polar Surface Area: 141
Iron-59 citrate Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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